Cas no 1160264-54-9 (2-2-Fluoro-3-(trifluoromethyl)phenoxy-isonicotinic Acid)

• Product Name: 2-2-Fluoro-3-(trifluoromethyl)phenoxy-isonicotinic Acid
• CAS No: 1160264-54-9
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• MDL: MFCD12197753
• CID: 4682621
• Update Time: 2025-06-08

2-2-Fluoro-3-(trifluoromethyl)phenoxy-isonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENOXY]ISONICOTINIC ACID
• 2-(2-Fluoro-3-(trifluoromethyl)phenoxy)isonicotinic acid
• 2-[2-Fluoro-3-(trifluoromethyl)phenoxy]-isonicotinic acid
• 4-pyridinecarboxylic acid, 2-[2-fluoro-3-(trifluoromethyl)phenoxy]-
• 2-[2-fluoro-3-(trifluoromethyl)phenoxy]pyridine-4-carboxylic acid
• 2-2-Fluoro-3-(trifluoromethyl)phenoxy-isonicotinic Acid

• MDL： MFCD12197753
• Inchi： 1S/C13H7F4NO3/c14-11-8(13(15,16)17)2-1-3-9(11)21-10-6-7(12(19)20)4-5-18-10/h1-6H,(H,19,20)
• InChI Key： ZXGLVBTWPAHNNP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(F)(F)F)OC1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 301.036
• Monoisotopic Mass: 301.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4

Additional information on 2-2-Fluoro-3-(trifluoromethyl)phenoxy-isonicotinic Acid

2-2-Fluoro-3-(trifluoromethyl)phenoxy-isonicotinic Acid (CAS No. 1160264-54-9): An Overview of a Promising Compound in Medicinal Chemistry

2-2-Fluoro-3-(trifluoromethyl)phenoxy-isonicotinic Acid (CAS No. 1160264-54-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as FTMPIA, is characterized by the presence of a fluorine atom and a trifluoromethyl group on the phenyl ring, as well as an isonicotinic acid moiety. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various pharmaceutical research and development efforts.

The synthesis of 2-2-Fluoro-3-(trifluoromethyl)phenoxy-isonicotinic Acid involves a series of well-defined chemical reactions, including the coupling of 2-fluoro-3-(trifluoromethyl)phenol with isonicotinic acid chloride. The resulting compound exhibits high purity and stability, which are crucial for its use in both laboratory research and potential clinical applications. Recent advancements in synthetic methodologies have further optimized the production process, enhancing yield and reducing impurities.

In terms of its biological activity, FTMPIA has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that FTMPIA can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in numerous inflammatory diseases. This property makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, FTMPIA has also been investigated for its anticancer potential. Research has shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, FTMPIA has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that FTMPIA could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of 2-2-Fluoro-3-(trifluoromethyl)phenoxy-isonicotinic Acid has also been studied extensively. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicological studies have shown that FTMPIA is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The structural uniqueness of FTMPIA, particularly the presence of the trifluoromethyl group and the isonicotinic acid moiety, contributes to its high affinity for specific biological targets. This high target specificity can potentially reduce off-target effects and improve the overall safety profile of the compound. Ongoing research aims to further elucidate the molecular mechanisms underlying its biological activities and to identify new therapeutic applications.

In conclusion, 2-2-Fluoro-3-(trifluoromethyl)phenoxy-isonicotinic Acid (CAS No. 1160264-54-9) represents a promising compound with diverse potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of FTMPIA will emerge, paving the way for innovative treatments in various medical fields.